Cas no 18088-11-4 (Rubidium oxide)

• Product Name: Rubidium oxide
• CAS No: 18088-11-4
• MF: HORb₂
• MW: 187.942932844162
• CID: 87917
• PubChem ID: 87451
• Update Time: 2025-04-18

Rubidium oxide Chemical and Physical Properties

Names and Identifiers

• Rubidium oxide
• rubidium(1+),hydroxide
• (rubidiooxy)rubidium
• Dirubidium oxide
• EINECS 241-993-2
• Rb2O
• rubidium(1+);hydroxide
• 18088-11-4
• Rubidium oxide (Rb2O)

• Inchi： 1S/H2O.2Rb/h1H2;;/q;2*+1/p-1
• InChI Key： CWBWCLMMHLCMAM-UHFFFAOYSA-M
• SMILES： [Rb+].[Rb+].[OH-]

Computed Properties

• Exact Mass: 185.81800
• Monoisotopic Mass: 186.826318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powdery crystals, CaF2 type crystals. Colorless when cold, yellow when hot
• Density: 3,72 g/cm3
• Melting Point: 400°C (dec.)
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.11880
• Solubility: Reacts violently with water.400Disproportionation at ℃decompositionbyRb2O2andRb

Rubidium oxide Security Information

• Hazardous Material transportation number：UN 3262
• Hazard Category Code： 35-34-14-11
• Safety Instruction： 26-37/39-45-36/37/39-33-16
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II